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Diaplasinin (PAI-749) Overview

Diaplasinin is a synthetic small-molecule inhibitor of Plasminogen Activator Inhibitor-1 (PAI-1). The table

below summarizes its core biochemical and application data as reported in the literature.

Property Description / Value

Synonyms PAI-749 [1]

Molecular Weight 501.62 g/mol [1]

CAS Number 481631-45-2 [1]

Primary Target Plasminogen Activator Inhibitor-1 (PAI-1) [1]

Reported IC₅₀ 295 nM (PAI-1 inhibition) [1]

Reported In Vivo
Model

Cecal Ligation and Puncture (CLP) in mice [2]

Reported In Vivo
Dosing

200 nM and 400 nM, administered via intraperitoneal injection [2]

Key Findings Improved survival rates and cardiac function in septic mice; reduced expression
of Cleaved Caspase-3 in heart tissue [2]
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Experimental Protocols from Literature

Here is a detailed methodology for an in vivo experiment using Diaplasinin in a septic mouse model, as

described in a 2024 study.

1. Objective To investigate the efficacy of Diaplasinin in improving survival and cardiac dysfunction in a

murine model of sepsis [2].

2. Materials

Experimental Animals: Male, 8-week-old C57BL/6 mice.
Test Compound: Diaplasinin (HY-122098, Med Chem Express).

Vehicle: Not specified in the source, but commonly DMSO followed by dilution in saline or PBS for in
vivo studies.

Key Equipment: Equipment for Cecal Ligation and Puncture (CLP), isoflurane anesthesia system,
ultrasonic echocardiography machine (e.g., Philips TIS 0.8 with RMV 707B transducer) [2].

3. Procedure

Induction of Sepsis: Sepsis is induced via the CLP surgery. Mice are anesthetized with 2%
isoflurane, the cecum is exposed, ligated ~1 cm from the end, and punctured with a needle. Sham-

operated controls undergo the same procedure without ligation and puncture [2].
Compound Administration: Diaplasinin is administered via intraperitoneal injection at 200 nM or

400 nM concentrations. The solution should be prepared fresh daily. Injections are performed once
per day [2].

Survival Study: Mice are randomly assigned into groups (e.g., Sham, CLP, CLP + 200 nM
Diaplasinin, CLP + 400 nM Diaplasinin; n=20/group). Survival is recorded at 24-hour intervals for 7

days [2].
Functional Assessment (Echocardiography): At a specified timepoint post-surgery (e.g., day 1),

cardiac function is assessed. Mice are anesthetized, and parameters like Left Ventricular Ejection
Fraction (LVEF) and Fractional Shortening (LVFS) are measured from a short-axis view of the heart

[2].
Sample Collection: Following echocardiography, mice are euthanized, and heart tissues are

collected for subsequent analysis like immunohistochemistry (IHC) and Western blotting to examine
biomarkers like Cleaved Caspase-3 [2].
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Based on the experimental context, here are potential issues and solutions that could be included in a

technical support resource.

Q1: What is the recommended solvent for preparing Diaplasinin stock solutions for in vitro work?

Answer: According to a supplier's information, Diaplasinin can be dissolved in DMSO to create a
concentrated stock solution (e.g., 125 mg/mL, which is ~249 mM). For cell-based assays, this stock

should be diluted into the culture medium. It is important to note that hygroscopic DMSO can
significantly impact solubility, so always use newly opened, dry DMSO for preparing stock

solutions [1].

Q2: How should Diaplasinin be stored to maintain stability?

Answer:
Powder: Store at -20°C for up to 3 years or at 4°C for 2 years.
Solution (in DMSO): For long-term storage, aliquot and store at -80°C for up to 6 months. For

short-term use, store at -20°C for 1 month. Avoid repeated freeze-thaw cycles to prevent
compound degradation [1].

Q3: The mechanism of PAI-1 inhibition seems to vary between compounds. How does Diaplasinin

work?

Answer: While the exact mechanism of Diaplasinin is not detailed in the searched literature,

research on other small-molecule PAI-1 inhibitors provides insight into potential mechanisms. For
example, a compound called AZ3976 was found to inhibit PAI-1 not by binding the active form, but by

binding to the latent form with high affinity and accelerating the transition from active to latent
PAI-1. This unique mode of action effectively depletes the pool of active PAI-1 [3]. It is plausible that

Diaplasinin may operate through a similar, allosteric mechanism.

Visualizing the Key Signaling Pathway

The following diagram illustrates the YAP1/Serpine1 (PAI-1)/Caspase-3 pathway, which was investigated in

the recent sepsis study involving Diaplasinin [2].
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Diagram 1: Proposed pathway for sepsis-induced cardiomyocyte apoptosis and the inhibitory role of

Diaplasinin, based on findings from a 2024 study [2].

Important Experimental Considerations

Mechanism vs. Specifics: The pathway diagram and the mechanism of a related PAI-1 inhibitor

(AZ3976) provide a useful conceptual framework. However, the exact binding mechanism and full
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spectrum of biological targets for Diaplasinin may require further experimental validation in your

specific research context [3] [2].
Context is Key: The reported efficacy of Diaplasinin in improving survival and cardiac function is

based on a specific septic mouse model. Results may vary depending on your experimental model,
such as the use of different disease models or cell lines [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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